{[2-(Benzyloxy)phenyl]methyl}(butyl)amine

• IUPAC Name: N-[(2-phenylmethoxyphenyl)methyl]butan-1-amine
• InChI: InChI=1S/C18H23NO/c1-2-3-13-19-14-17-11-7-8-12-18(17)20-15-16-9-5-4-6-10-16/h4-12,19H,2-3,13-15H2,1H3
• InChI Key: RNGFGWHWEQETPE-UHFFFAOYSA-N
• Canonical SMILES: CCCCNCC1=CC=CC=C1OCC2=CC=CC=C2
• Molecular Formula: C18H23NO
• Molecular Weight: 269.4 g/mol

Description

“{[2-(Benzyloxy)phenyl]methyl}(butyl)amine” is a complex organic compound. It contains a benzene ring, which is a cyclic compound with six carbon atoms and has alternating double and single bonds. The compound also contains an amine group (-NH2), a benzyloxy group (benzene ring attached to an oxygen atom), and a butyl group (four carbon alkyl chain).

Molecular Structure Analysis

The molecular structure of “this compound” is complex due to the presence of multiple functional groups. The benzene ring provides a planar, aromatic core, while the amine group introduces polarity and the potential for hydrogen bonding. The benzyloxy group is a benzene ring attached to an oxygen atom, which could contribute to the compound’s reactivity.

Chemical Reactions Analysis

The chemical reactions involving “this compound” would depend on the specific conditions and reagents present. The compound could potentially undergo reactions typical of amines, such as acid-base reactions or nucleophilic substitution. The benzene ring could also participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would depend on its molecular structure. For example, the presence of the polar amine group could make the compound soluble in polar solvents. The aromatic benzene ring could contribute to the compound’s stability and affect its reactivity.

Scientific Research Applications

Synthetic Phenolic Antioxidants

Phenolic antioxidants, which share a structural resemblance due to the presence of phenyl rings, have been extensively studied for their roles in preventing oxidative reactions in commercial products. Studies like that by Liu and Mabury (2020) discuss the widespread use, environmental occurrence, human exposure, and toxicity of synthetic phenolic antioxidants. These compounds have been detected in various environments, suggesting their broad application and potential impact on human health and the environment. The study emphasizes the need for further research into the contamination and behaviors of novel high molecular weight SPAs and their effects on health (Liu & Mabury, 2020).

Heterocyclic Aromatic Amines (HAAs)

HAAs are recognized for their formation during the thermal processing of meat and their probable carcinogenic properties. Research reviews like that by Chen et al. (2020) cover the formation, mitigation, metabolism, and risks associated with HAAs in food safety. Factors influencing HAAs generation include processing temperature, time, and meat's chemical composition. This research is vital for understanding how to reduce HAAs in food processing and control dietary intake to improve human health (Chen et al., 2020).

Mechanism of Action

Mode of Action

Benzylic compounds are known to undergo various reactions such as free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the compound’s structure and its interaction with its targets.

Biochemical Pathways

The compound may be involved in the Suzuki–Miyaura cross-coupling reaction, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This reaction involves the oxidative addition of electrophilic organic groups and transmetalation of nucleophilic organic groups from boron to palladium

Future Directions

The future directions for research on “{[2-(Benzyloxy)phenyl]methyl}(butyl)amine” could include exploring its potential applications in various fields, such as medicine or materials science. Further studies could also investigate its reactivity and behavior under different conditions.